4-nitrobenzyl 4-fluorobenzoate

• IUPAC Name: (4-nitrophenyl)methyl 4-fluorobenzoate
• InChI: InChI=1S/C14H10FNO4/c15-12-5-3-11(4-6-12)14(17)20-9-10-1-7-13(8-2-10)16(18)19/h1-8H,9H2
• InChI Key: NBIPXZQCHARQKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC(=O)C2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C14H10FNO4
• Molecular Weight: 275.23 g/mol

Description

4-nitrobenzyl 4-fluorobenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields. This compound is synthesized by the reaction of 4-nitrobenzyl alcohol with 4-fluorobenzoyl chloride.

Mechanism of Action

The mechanism of action of 4-nitrobenzyl 4-fluorobenzoate is based on its ability to undergo enzymatic or chemical reactions to release the active drug. The prodrug is designed to be stable in the body until it reaches the target site, where it is converted to the active drug. This approach allows for targeted drug delivery and reduces the drug's side effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-nitrobenzyl 4-fluorobenzoate are dependent on the active drug released. The prodrug approach allows for the targeted delivery of the drug to the specific site, reducing the drug's effect on other tissues. This approach also enhances the drug's efficacy by increasing its concentration at the target site.

Advantages and Limitations for Lab Experiments

The advantages of using 4-nitrobenzyl 4-fluorobenzoate in lab experiments are its ability to enhance the drug's bioavailability, reduce toxicity, and improve the drug's pharmacokinetics. The prodrug approach allows for targeted drug delivery, reducing the drug's effect on other tissues. However, the limitations of using this compound in lab experiments are its stability and the need for enzymatic or chemical reactions to release the active drug.

Future Directions

There are several future directions for 4-nitrobenzyl 4-fluorobenzoate research. One direction is to explore its potential application in cancer therapy. The prodrug approach can be used to target cancer cells specifically, reducing the drug's effect on healthy tissues. Another direction is to investigate the use of this compound in treating bacterial infections. The prodrug approach can be used to target bacteria specifically, reducing the drug's effect on healthy tissues. Finally, research can be conducted to improve the stability of the prodrug and to develop more efficient methods of releasing the active drug.
Conclusion:
In conclusion, 4-nitrobenzyl 4-fluorobenzoate is a promising compound in the field of drug delivery. The prodrug approach allows for targeted drug delivery, reducing the drug's effect on other tissues and improving the drug's efficacy. Further research can be conducted to explore its potential application in cancer therapy and bacterial infections and to improve the stability of the prodrug.

Synthesis Methods

The synthesis of 4-nitrobenzyl 4-fluorobenzoate involves the reaction of 4-nitrobenzyl alcohol with 4-fluorobenzoyl chloride. The reaction takes place in the presence of a base such as triethylamine, and the product is obtained by purification using column chromatography. This method has been reported to yield the product with high purity and in good yield.

Scientific Research Applications

4-nitrobenzyl 4-fluorobenzoate has been used in various scientific research applications. One of the significant applications is in the field of drug delivery. This compound is used as a prodrug, which is converted to the active drug by enzymatic or chemical reactions. The prodrug approach is used to enhance the drug's bioavailability, reduce toxicity, and improve the drug's pharmacokinetics.